Cas no 6948-45-4 (11-Bromoundecanenitrile)
11-Bromoundecanenitrile structure
Product Name:11-Bromoundecanenitrile
CAS No:6948-45-4
MF:C11H20BrN
MW:246.187202453613
CID:503147
PubChem ID:244680
Update Time:2025-04-19
11-Bromoundecanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Undecanenitrile,11-bromo-
- 11-bromoundecanenitrile
- 11-bromo-undecanenitrile
- 11-Bromundecannitril
- 11-Brom-undecannitril
- 11-Brom-undecansaeure-(1)-nitril
- 11-Brom-undecylsaeure-nitril
- AC1L6E87
- AC1Q27VC
- AR-1C0421
- CTK5D0116
- NSC55773
- Undecanenitrile, 11-bromo-
- AKOS025296123
- 6948-45-4
- LPCZYFKPSJYXDA-UHFFFAOYSA-N
- 11-Bromoundecanenitrile #
- DTXSID50288412
- SCHEMBL11228586
- NSC-55773
- 11-Bromoundecanenitrile
-
- Inchi： 1S/C11H20BrN/c12-10-8-6-4-2-1-3-5-7-9-11-13/h1-10H2
- InChI Key： LPCZYFKPSJYXDA-UHFFFAOYSA-N
- SMILES： BrCCCCCCCCCCC#N
Computed Properties
- Exact Mass: 245.078
- Monoisotopic Mass: 245.07791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
11-Bromoundecanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B142550-50mg |
11-Bromoundecanenitrile |
6948-45-4 | 50mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B142550-250mg |
11-Bromoundecanenitrile |
6948-45-4 | 250mg |
$ 844.00 | 2023-04-19 | ||
| TRC | B142550-500mg |
11-Bromoundecanenitrile |
6948-45-4 | 500mg |
$ 1499.00 | 2023-04-19 |
11-Bromoundecanenitrile Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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